![molecular formula C9H16Cl2N2S B6188284 4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride CAS No. 2639453-33-9](/img/no-structure.png)
4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride” is a chemical compound that belongs to the group of azole heterocycles . It is an aromatic five-membered heterocycle containing one sulfur and one nitrogen atom . The compound has a piperidine ring and two heterocyclic rings, including a thiazole ring.
Synthesis Analysis
The synthesis of compounds containing the thiazole moiety has been increasing steadily due to their utility in various fields . Several types of thiazole-based heterocyclic scaffolds such as monocyclic or bicyclic systems have been synthesized . Furthermore, modification of thiazole-based compounds at different positions has been done to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities .Molecular Structure Analysis
The thiazole ring in the molecule consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties . The molecule also features a piperidine ring.Chemical Reactions Analysis
Thiazoles are a basic scaffold found in many natural compounds and have many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place . When molecules containing a thiazole ring enter physiological systems, they behave unpredictably and reset the system differently .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-methyl-1,3-thiazol-4-yl)piperidine dihydrochloride involves the reaction of 2-methyl-1,3-thiazole-4-carboxaldehyde with piperidine followed by reduction and salt formation.", "Starting Materials": [ "2-methyl-1,3-thiazole-4-carboxaldehyde", "piperidine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-methyl-1,3-thiazole-4-carboxaldehyde is reacted with piperidine in the presence of a suitable solvent and a catalyst to form 4-(2-methyl-1,3-thiazol-4-yl)piperidine.", "Step 2: The resulting product is then reduced using sodium borohydride to form the corresponding amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the dihydrochloride salt of 4-(2-methyl-1,3-thiazol-4-yl)piperidine." ] } | |
CAS RN |
2639453-33-9 |
Molecular Formula |
C9H16Cl2N2S |
Molecular Weight |
255.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.